2-(5-{[2-(sec-butylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[5-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C26H29N5O4S/c1-4-16(2)28-23(33)15-36-26-30-19-11-7-6-10-18(19)24-29-20(25(34)31(24)26)13-22(32)27-14-17-9-5-8-12-21(17)35-3/h5-12,16,20H,4,13-15H2,1-3H3,(H,27,32)(H,28,33)
• InChI Key: NCJHRQWPIYJBIT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C26H29N5O4S
• Molecular Weight: 507.6 g/mol

Description

2-(5-{[2-(sec-butylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C26H29N5O4S and its molecular weight is 507.61. The purity is usually 95%.
BenchChem offers high-quality 2-(5-{[2-(sec-butylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-{[2-(sec-butylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Quinazoline Derivatives : A study described the synthesis of various quinazoline derivatives, including their biological activities. These compounds were evaluated for their potential as anticancer and antimicrobial agents, showcasing the versatile applications of quinazoline structures in medicinal chemistry (Berest et al., 2011).

• Antitumor and Antimicrobial Properties : Another research focused on N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides, revealing their potential as anticancer and antimicrobial agents. The study highlighted specific compounds with significant activity against certain cancer cell lines, underscoring the importance of structural modifications for enhanced biological activity (Antypenko et al., 2016).

• Ionic Liquid Mediated Synthesis : Research on the synthesis of thiazoloquinazoline diones via an environmentally benign method using ionic liquids demonstrates the advancement in synthetic techniques for creating complex molecules with potential biological activities (Yadav et al., 2013).

Potential Therapeutic Applications

• Peptide Deformylase Inhibitors : The development of quinazolin-3-yl-acetamides as peptide deformylase inhibitors was reported, which could have implications for antibiotic development. These inhibitors show selective activity against bacterial targets, highlighting the therapeutic potential of quinazoline derivatives in treating bacterial infections (Apfel et al., 2001).

• Anticancer Compound Synthesis : The synthesis of CP-724,714, a compound with antitumor activity, was achieved through various coupling reactions. This work illustrates the complexity of synthesizing potential therapeutic agents and the importance of efficient synthetic routes for the production of drug candidates (Ripin et al., 2005).